Cas no 1078118-34-9 (a-methyl-3-Pyrrolidinemethanamine)

• Product Name: a-methyl-3-Pyrrolidinemethanamine
• CAS No: 1078118-34-9
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 2084409
• PubChem ID: 19354311
• Update Time: 2025-07-11

a-methyl-3-Pyrrolidinemethanamine Chemical and Physical Properties

Names and Identifiers

• a-methyl-3-Pyrrolidinemethanamine
• 1-(pyrrolidin-3-yl)ethan-1-amine
• SCHEMBL730098
• CS-0275662
• EN300-2973812
• AKOS006352672
• 1078118-34-9

• Inchi： 1S/C6H14N2/c1-5(7)6-2-3-8-4-6/h5-6,8H,2-4,7H2,1H3
• InChI Key： KPIYLFUXCFFIFT-UHFFFAOYSA-N
• SMILES： N1CCC(C(C)N)C1

Computed Properties

• Exact Mass: 114.115698455Da
• Monoisotopic Mass: 114.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.1Ų

Additional information on a-methyl-3-Pyrrolidinemethanamine

Introduction to A-Methyl-3-Pyrrolidinemethanamine (CAS No. 1078118-34-9)

A-Methyl-3-Pyrrolidinemethanamine (CAS No. 1078118-34-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-Methyl-3-pyrrolidinemethanamine, is a derivative of pyrrolidine, a five-membered heterocyclic amine. Its unique structural properties and potential biological activities make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of A-Methyl-3-Pyrrolidinemethanamine consists of a pyrrolidine ring with a methyl group and a methylene group attached to the nitrogen atom. This configuration imparts specific chemical and physical properties that are crucial for its biological activity. The compound is typically synthesized through multi-step processes involving the reaction of pyrrolidine with appropriate reagents to introduce the methyl and methylene groups.

Recent studies have explored the pharmacological properties of A-Methyl-3-Pyrrolidinemethanamine. One notable area of research is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with various receptors, including serotonin (5-HT) and dopamine (DA) receptors, which are implicated in mood disorders, neurodegenerative diseases, and other CNS conditions.

In preclinical studies, A-Methyl-3-Pyrrolidinemethanamine has demonstrated promising effects in animal models of depression and anxiety. For instance, it has been shown to increase serotonin levels in the brain, leading to improved mood and reduced anxiety-like behaviors. These findings suggest that the compound may have therapeutic potential for treating mood disorders, although further clinical trials are necessary to confirm these effects in humans.

Another area of interest is the use of A-Methyl-3-Pyrrolidinemethanamine as a lead compound for developing new drugs. Its ability to cross the blood-brain barrier (BBB) efficiently makes it an attractive candidate for CNS-targeted therapies. Researchers are actively investigating ways to optimize its pharmacokinetic properties, such as improving its solubility and reducing its metabolic degradation, to enhance its therapeutic efficacy.

The safety profile of A-Methyl-3-Pyrrolidinemethanamine is also an important consideration. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be advanced to clinical trials.

In addition to its potential therapeutic applications, A-Methyl-3-Pyrrolidinemethanamine has been studied for its role in chemical biology research. Its ability to selectively modulate specific receptors makes it a useful tool for investigating receptor function and signaling pathways. This has led to insights into the mechanisms underlying various neurological disorders and has informed the development of novel therapeutic strategies.

The synthesis and characterization of A-Methyl-3-Pyrrolidinemethanamine have been well-documented in the scientific literature. Various synthetic routes have been developed to produce this compound efficiently and at high purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity.

In conclusion, A-Methyl-3-Pyrrolidinemethanamine (CAS No. 1078118-34-9) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.